(Z)-3-((3-fluorophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile
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Description
(Z)-3-((3-fluorophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C21H12FN3O2S and its molecular weight is 389.4. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Assembly and Structural Analysis
- Supramolecular Networking and Crystal Structure: Some compounds similar to the target molecule have been synthesized and analyzed for their crystal structures, demonstrating supramolecular networking governed by various noncovalent interactions, including hydrogen bonding and π-π stacking. These structural features are crucial for understanding the molecular assembly, stability, and potential applications in materials science (Matos et al., 2016).
Biological Activities and Applications
- Antimicrobial and Antifungal Agents: Thiazole and coumarin derivatives have been studied for their antimicrobial properties. For instance, compounds synthesized from coumarin-thiazole derivatives have exhibited significant anti-microbial activity, suggesting their potential use in developing new antimicrobial agents (El‐Wahab et al., 2014).
Photophysical Properties and Materials Science
Fluorescent Probes and Bioimaging
A fluorescent probe with coumarin as the fluorophore demonstrated good selectivity and sensitivity towards Zn²⁺, changing emission color upon binding. This highlights its potential in cell imaging and environmental monitoring (Tan et al., 2014).
Aggregation-Induced Emission (AIE)
Novel compounds showing AIE effects have been synthesized, offering insights into their use in designing materials with specific photophysical properties. These findings are relevant for applications in optoelectronics and sensing technologies (Shreykar et al., 2017).
Synthetic Methods and Chemical Reactions
- Synthesis of Heterocyclic Compounds: Research has focused on the efficient synthesis of fluorine-bearing heterocyclic compounds, demonstrating the versatility of certain building blocks in constructing complex structures, which is fundamental for the development of pharmaceuticals and materials science (Shi et al., 1996).
properties
IUPAC Name |
(Z)-3-(3-fluoroanilino)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H12FN3O2S/c22-15-5-3-6-16(9-15)24-11-14(10-23)20-25-18(12-28-20)17-8-13-4-1-2-7-19(13)27-21(17)26/h1-9,11-12,24H/b14-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDUJGAFWLCFOCB-KAMYIIQDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)C(=CNC4=CC(=CC=C4)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)/C(=C\NC4=CC(=CC=C4)F)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H12FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.